Cas no 1261883-07-1 (6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide)

• Product Name: 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide
• CAS No: 1261883-07-1
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4999187
• Update Time: 2025-10-13

6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H8F3NO/c14-9-5-2-4-8(13(17)18)11(9)7-3-1-6-10(15)12(7)16/h1-6H,(H2,17,18)
• InChI Key： GNWWZCDCIICFRQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(N)=O)=C1C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide

Research Brief on 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide (CAS: 1261883-07-1): Recent Advances and Applications

6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide (CAS: 1261883-07-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this fluorinated biphenyl derivative, focusing on its synthesis, biological activity, and potential as a pharmacophore in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The trifluorinated biphenyl core provides enhanced metabolic stability and improved binding affinity compared to non-fluorinated analogs, making it particularly valuable in medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders.

The compound's mechanism of action appears to be closely related to its ability to modulate protein-protein interactions through its unique spatial configuration. Molecular docking studies reveal that the trifluorine substitution pattern creates optimal van der Waals interactions with hydrophobic pockets in target proteins, while the amide group facilitates hydrogen bonding with key residues. This dual functionality has been exploited in the development of several candidate compounds currently in early-stage clinical trials.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide. A 2024 patent application describes an improved catalytic system for its preparation, achieving higher yields (82-85%) and better purity (>99%) compared to previous methods. These process improvements are particularly important given the compound's increasing use as a building block in pharmaceutical development.

Safety and toxicology studies have progressed significantly in the past year. While the compound itself shows favorable ADME properties, researchers have noted the importance of careful structural modification when developing derivatives, as minor changes can significantly impact both efficacy and safety profiles. Current research is exploring structure-activity relationships to better understand these effects.

Looking forward, the versatility of 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide suggests it will continue to play an important role in drug discovery. Its applications are expanding beyond kinase inhibitors to include modulators of nuclear receptors and epigenetic targets. The compound's unique combination of physicochemical properties makes it particularly valuable in addressing challenging drug targets where traditional scaffolds have failed.

In conclusion, 6,2',3'-Trifluorobiphenyl-2-carboxylic acid amide represents an important pharmacophore in contemporary medicinal chemistry. The recent research advances discussed in this brief highlight its growing importance in pharmaceutical development and suggest promising directions for future investigation. As synthetic methods improve and our understanding of its biological interactions deepens, we anticipate seeing more drug candidates incorporating this privileged structure entering clinical development.